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Compound of Interest

Compound Name: alpha-Methyl-m-tyrosine

Cat. No.: B015611

Essential Safety and Handling Guide for alpha-
Methyl-m-tyrosine

This guide provides crucial safety and logistical information for the handling and disposal of
alpha-Methyl-m-tyrosine, tailored for researchers, scientists, and drug development
professionals. The following procedures are designed to ensure a safe laboratory environment
and compliance with standard safety protocols.

Chemical Identifier:
« Name: alpha-Methyl-m-tyrosine
e Synonyms: a-Methyl-m-tyrosine, 3-hydroxy-alpha-methyl-phenylalanine

e CAS Number: 305-96-4

Hazard Identification and Precautionary Measures

alpha-Methyl-m-tyrosine is categorized as an irritant.[1] It may cause irritation to the eyes,
skin, respiratory tract, and digestive tract.[2] The toxicological properties of this substance have
not been fully investigated.[2] Therefore, it should be handled with caution.

GHS Hazard Statements:

e H319: Causes serious eye irritation.[1]
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Precautionary Statements:

e P264: Wash hands and exposed skin thoroughly after handling.

o P280: Wear protective gloves, protective clothing, eye protection, and face protection.[1]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

o P337+P317: If eye irritation persists: Get medical help.[1]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling

alpha-Methyl-m-tyrosine.

Situation Eyes/Face

Hands

Respiratory

Body

Routine Handling  Safety glasses

Chemical-

Type N95 (US)

or equivalent

of Small with side shields resistant gloves ] ) Laboratory coat.
N o respirator if dust
Quantities or goggles.[3] (e.g., nitrile). )
is generated.[3]
Respirator with a
o particulate filter
Weighing and _ _ _
) Chemical safety Chemical- (e.g., N95) is
Preparing ] Laboratory coat.
) goggles. resistant gloves. recommended to
Solutions S
minimize dust
inhalation.[3]
_ _ o Chemical-
Chemical safety Heavy-duty, Air-purifying . )
. . . ) resistant suit or
Spill Cleanup goggles and a chemical- respirator with a

face shield.

resistant gloves.

particulate filter.

apron over a

laboratory coat.

Operational Plan: Step-by-Step Handling

Procedures
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. Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling
powders to minimize dust generation and accumulation.[2][4]

Ensure that an eyewash station and a safety shower are readily accessible in the immediate
work area.[2]

. Personal Protective Equipment (PPE) and Hygiene:
Always wear the appropriate PPE as detailed in the table above.
Avoid contact with eyes, skin, and clothing.[2][4]
Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly with soap and water after handling the compound, before breaks,
and at the end of the workday.[2][5]

. Weighing and Aliquoting:

Perform these tasks in a designated area, such as a weighing enclosure or a chemical fume
hood, to control dust.

Use a spatula or other appropriate tools to handle the powder. Avoid creating dust clouds.[6]

[7]
Close the container tightly after use.[2]
. Solution Preparation:
When dissolving the solid, add the powder slowly to the solvent to avoid splashing.
If the solvent is volatile, prepare the solution in a fume hood.
. Storage:

Store alpha-Methyl-m-tyrosine in a tightly closed container.[2]
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e Keep itin a cool, dry, and well-ventilated area.[2][4]

» Store away from incompatible materials, such as strong oxidizing agents.[6][7]

Emergency Procedures

First Aid Measures:

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact i i i
upper and lower eyelids. Get medical attention.

[2]

Remove contaminated clothing and shoes.
_ Flush skin with plenty of water for at least 15
Skin Contact ) ) o
minutes. Get medical aid if irritation develops or

persists.[2]

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

Inhalation o . .
respiration. If breathing is difficult, give oxygen.
Get medical aid.[2]
If conscious and alert, rinse mouth and drink 2-4
) cupfuls of milk or water. Never give anything by
Ingestion

mouth to an unconscious person. Get medical
aid. Do NOT induce vomiting.[2]

Spill Response Workflow:

The following diagram illustrates the step-by-step procedure for handling a spill of alpha-
Methyl-m-tyrosine.
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Click to download full resolution via product page
Caption: Workflow for handling a chemical spill.

Disposal Plan

All waste materials containing alpha-Methyl-m-tyrosine must be handled as hazardous waste
and disposed of in accordance with local, state, and federal regulations.[6][7]

1. Waste Collection:

o Collect waste solid alpha-Methyl-m-tyrosine and any contaminated materials (e.g., gloves,
absorbent pads, paper towels) in a dedicated, clearly labeled, and sealed hazardous waste
container.

e Do not mix this waste with other waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) office.

2. Labeling:

o Label the waste container clearly with "Hazardous Waste" and the full chemical name:
"alpha-Methyl-m-tyrosine".

« Include the date of accumulation and any other information required by your institution.
3. Storage of Waste:
o Store the sealed waste container in a designated satellite accumulation area.

o Ensure the storage area is secure and away from incompatible materials.
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4. Final Disposal:

» Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous
waste.

e Do not attempt to dispose of alpha-Methyl-m-tyrosine down the drain or in the regular
trash.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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